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Compound of Interest

Flavin adenine dinucleotide
Compound Name:
disodium salt hydrate

CAS No.: 1891059-93-0

Cat. No.: B6288903

Get Quote

Executive Summary

Flavin Adenine Dinucleotide (FAD) is a redox-active coenzyme critical for the function of
flavoproteins (e.g., succinate dehydrogenase, glutathione reductase).[1][2][3] For the
researcher, the choice between FAD Disodium Salt and FAD Free Acid is not merely semantic
—it dictates solubility limits, buffer compatibility, and the reproducibility of kinetic assays.[1][4]

o The Disodium Salt is the industry standard for aqueous applications due to its superior
solubility and rapid dissolution at neutral pH.[1]

e The Free Acid is less commonly used, often requiring precise pH titration to solubilize, and is
reserved for specialized applications where sodium ions act as confounding variables (e.g.,
specific crystallography screens or Na*-sensitive ion channel modulation).[1]

This guide delineates the physicochemical divergences and provides validated protocols for
handling both forms to ensure data integrity.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b6288903#bc-rfq
https://www.sigmaaldrich.com/US/en/product/sigma/f8384
https://datasheets.scbt.com/sc-218481.pdf
https://en.wikipedia.org/wiki/Flavin_adenine_dinucleotide
https://www.sigmaaldrich.com/US/en/product/sigma/f8384
https://pubchem.ncbi.nlm.nih.gov/compound/Flavin-adenine-dinucleotide-disodium
https://www.sigmaaldrich.com/US/en/product/sigma/f8384
https://www.sigmaaldrich.com/US/en/product/sigma/f8384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6288903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Physicochemical Characterization[1][2][3][6]

The fundamental difference lies in the counter-ions associated with the pyrophosphate bridge.
[1] This structural variance significantly impacts the molecular weight (MW) and the solvation
energy required to dissolve the compound.[1]

: hnical ificati

FAD Disodium Salt .
Feature FAD Free Acid
(Hydrate)

CAS Number 84366-81-4 146-14-5

ngcontent-ng-c2977031039=""
_nghost-ng-c1310870263=""

Formula

class="inline ng-star-inserted">
) ~829.51 g/mol (anhydrous

Molecular Weight _ ~785.55 g/mol

basis)
B ] Low (<5 mg/mL without pH
Solubility (Water) High (>35 mg/mL) )
adjustment)
) ] Neutral to slightly acidic (~6.0— o

pH in Solution Acidic (~2.5-3.[1]5)
7.[1]0)
Yellow-orange crystalline

Appearance Yellow-orange powder
powder

] - Enzyme assays, Cell culture, Organic synthesis, Na*-free

Primary Utility

IVD crystallography
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Critical Note on Stoichiometry: When calculating molarity, you must account for the sodium
atoms and the hydration shell in the disodium salt.[1] A common error in enzymology is treating

the salt as the free acid, leading to a ~5.6% underestimation of cofactor concentration.[1]

Part 2: Solubility Mechanics & Preparation
Protocols[1][2][3]

The most frequent point of failure in FAD-dependent assays is improper stock preparation.[1][4]
The disodium salt dissolves entropically driven by the dissociation of

, Whereas the free acid often aggregates due to intermolecular hydrogen bonding between the
protonated phosphate groups.[1]

Workflow: Selecting the Correct Protocol
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Experimental Requirement

Is the assay sensitive
to Sodium (Na+) ions?

Most Cases \Rare

No (Standard Assay) Yes (Crystallography/NMR)

USE DISODIUM SALT USE FREE ACID
(Standard) (Specialized)
Direct Dissolution Requires pH Titration
in Water/Buffer (NaOH addition)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate FAD form based on experimental
constraints.

Protocol A: Preparation of FAD Disodium Salt (Standard)

Target: 10 mM Stock Solution (10 mL) Applicability: General enzymology, cell biology.[1]

» Weighing: Calculate mass based on the specific lot's water content (found on CoA).

o Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

[1]

o Approx: Weigh ~83 mg of FAD Disodium Salt.[1]
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Solvent: Add 9 mL of ultrapure water (Milli-Q, 18.2 MQ).

Dissolution: Vortex gently. The powder should dissolve instantly, yielding a clear, bright
yellow solution.[1][4]

Adjustment: Bring volume to exactly 10 mL. Check pH; it should be near neutral.[1]

Filtration: Filter sterilize (0.22 um PVDF) if used for cell culture.[1]

Protocol B: Preparation of FAD Free Acid (Advanced)

Target: 10 mM Stock Solution (10 mL) Applicability: Na*-sensitive environments.[1]
» Weighing: Weigh ~78.6 mg of FAD Free Acid.

e Suspension: Add 8 mL of ultrapure water. Note: The powder will likely remain a suspension
and will not dissolve.

e Titration (The Ciritical Step):
o While stirring, add 1 M NaOH (or KOH if K* is preferred) dropwise.[1]
o Monitor continuously.[1] As the pH rises above 5.5-6.0, the solution will clarify.[1]

o STOP immediately once dissolved.[1][4] Do not exceed pH 7.5, as FAD is unstable in
alkaline conditions (see Stability section).[1]

e Volume: Adjust to 10 mL with water.

Part 3: Stability and Degradation Pathways[2]

Regardless of the salt form, the FAD moiety shares the same degradation vulnerabilities.[1]
The isoalloxazine ring is highly photosensitive.[1]

Photolysis Mechanism

Exposure to light (especially <500 nm) causes the ribityl side chain to cleave, converting FAD
into inactive photoproducts.[1]
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e Neutral/Acidic pH: FAD ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""
class="inline ng-star-inserted">

Lumichrome (Blue fluorescence)[1]

» Alkaline pH: FAD ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline
ng-star-inserted">

Lumiflavin (Green fluorescence)[1]
Storage Protocol:
o Lyophilized Powder: -20°C, desiccated, dark. Stable >2 years.[1][5]

e Solutions: -20°C or -80°C in single-use aliquots.[1] Protect from light (amber tubes or foil-
wrapped).[1] Do not autoclave.
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Figure 2: Photodegradation pathways of FAD.[1] Light exclusion is mandatory for all FAD
solutions.

Part 4: Application-Specific Recommendations
Enzymatic Assays (e.g., GOx, D-AAO)

Recommendation:Disodium Salt.[1][6][7]
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e Reasoning: Most enzyme buffers (PBS, Tris, HEPES) contain significant sodium or
potassium.[1] The contribution of 20 mM Na* from a 10 mM FAD stock is negligible
compared to the ~150 mM Na* in standard PBS.[1] The ease of solubility ensures accurate
dosing.[1]

X-Ray Crystallography
Recommendation:Context Dependent.

« If screening for crystallization conditions, the Disodium Salt is usually preferred because it
minimizes pH shifts during the setup of drops.[1]

o However, if the protein is known to be destabilized by sodium, or if you are screening for
specific cation binding sites, use the Free Acid solubilized with a non-sodium base (e.g., Tris-
base or KOH).[1]

In Vivo /| Pharma Formulation

Recommendation:Disodium Salt.[1][6][7][8][9]

¢ Reasoning: Physiological compatibility.[1] The salt form is closer to isotonicity upon
dissolution and requires no harsh pH adjustment steps that could degrade the active
pharmaceutical ingredient (API) in a co-formulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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